Cas no 153749-89-4 (tert-Butyl 2-cyanopiperidine-1-carboxylate)

Technical Introduction: tert-Butyl 2-cyanopiperidine-1-carboxylate is a protected piperidine derivative featuring a cyano group at the 2-position and a Boc (tert-butoxycarbonyl) protecting group on the nitrogen. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The Boc group offers stability under basic conditions and selective deprotection under acidic conditions, while the cyano functionality provides a handle for further derivatization. Its well-defined reactivity and compatibility with a range of synthetic transformations make it valuable for constructing complex nitrogen-containing scaffolds. The compound is typically handled under inert conditions to preserve its integrity.
tert-Butyl 2-cyanopiperidine-1-carboxylate structure
153749-89-4 structure
Product Name:tert-Butyl 2-cyanopiperidine-1-carboxylate
CAS No:153749-89-4
MF:C11H18N2O2
MW:210.272822856903
MDL:MFCD01861221
CID:65338
PubChem ID:329765048
Update Time:2025-06-07

tert-Butyl 2-cyanopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-cyanopiperidine-1-carboxylate
    • (+/-)-1-N-BOC-2-CYANO-PIPERIDINE
    • 1-N-BOC-2-CYANO-PIPERIDINE
    • 2-CYANO-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 1-Piperidinecarboxylic acid, 2-cyano-, 1,1-dimethylethyl ester
    • 1-N-BOC-2-CYANOPIPERDINE
    • 1-tert-Butoxycarbonyl-2-cyanopiperidine
    • 1-Boc-piperidine-2-carbonitrile
    • 1-Boc-2-cyanopiperidine
    • 1-Boc-2-cyapiperidine
    • N-Boc-2-Cyanopiperidine
    • 1-N-Boc-2-Cyanopiperidine
    • 1-t-butoxycarbonyl-2-cyanopiperidine
    • tert-butyl 2-cyanopiperidin-1-carboxylate
    • (±)1-N-BOC-2-CYANOPIPERIDINE-C
    • 1-BOC-2-CYANOPIPERIDINE 98+%
    • rac 1-Boc-2-cyanopiperidine, 98%
    • TERT-BUTYL2-CYANOPIPERIDINE-1-CARBOXYLATE
    • N-Boc-2-piperidinecarbonitrile
    • 153749-89-4
    • DIMETHYL 3-(AMINOMETHYL)BENZYLPHOSPHONATE
    • LKAJZBMOVZIKHA-UHFFFAOYSA-N
    • 1-Boc-piperidine-2-carbonitrile, 95%
    • Z851015570
    • SY025697
    • FT-0655756
    • CS-D0646
    • SCHEMBL3966030
    • MFCD05864606
    • W-205749
    • A3382
    • EN300-56142
    • B66753
    • 1-boc-2-Cyano-piperidine
    • SB22028
    • TS-02991
    • AKOS005146147
    • AB19944
    • SY097397
    • FT-0773897
    • FT-0601673
    • 1-piperidinecarboxylic acid, 2-cyano-, 1,1-dimethylethyl ester, (2s)-
    • (R)-1-Boc-piperidine-2-carbonitrile
    • RAC 1-BOC-2-CYANOPIPERIDINE
    • DTXSID50373534
    • MB02080
    • DS-1465
    • AM20080391
    • MFCD01861221
    • DB-016711
    • DB-024606
    • t-butyl 2-cyanopiperidine-1-carboxylate
    • (R)-Tert-butyl 2-cyanopiperidine-1-carboxylate;(R)-1-Boc-2-cyanopiperidine
    • (S)-Tert-butyl 2-cyanopiperidine-1-carboxylate;(S)-1-Boc-2-cyanopiperidine
    • (s)-tert-butyl 2-cyanopiperidine-1-carboxylate
    • DB-363709
    • (s)-n-boc-2-cyanopiperidine
    • (r)-n-boc-2-cyanopiperidine
    • 1-N-BOC-2-CYANO PIPERIDINE
    • MDL: MFCD01861221
    • Inchi: 1S/C11H18N2O2/c1-11(2,3)15-10(14)13-7-5-4-6-9(13)8-12/h9H,4-7H2,1-3H3
    • InChI Key: LKAJZBMOVZIKHA-UHFFFAOYSA-N
    • SMILES: O(C(N1CCCCC1C#N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 210.13700
  • Monoisotopic Mass: 210.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 53.3Ų

Experimental Properties

  • Melting Point: 62-66 °C
  • Boiling Point: 325.3℃ at 760 mmHg
  • PSA: 53.33000
  • LogP: 2.23748

tert-Butyl 2-cyanopiperidine-1-carboxylate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302,H317
  • Warning Statement: P280
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-43
  • Safety Instruction: 37
  • Hazardous Material Identification: Xn
  • HazardClass:6.1
  • Storage Condition:2-8°C

tert-Butyl 2-cyanopiperidine-1-carboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl 2-cyanopiperidine-1-carboxylate Pricemore >>

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tert-Butyl 2-cyanopiperidine-1-carboxylate Production Method

tert-Butyl 2-cyanopiperidine-1-carboxylate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:153749-89-4)1-boc-2-氰基哌啶
Order Number:LE1685367
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
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(CAS:153749-89-4)tert-Butyl 2-cyanopiperidine-1-carboxylate
Order Number:A3382
Stock Status:in Stock
Quantity:100.0g/250.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:24
Price ($):166.0/365.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:153749-89-4)N-Boc-2-Cyanopiperidine
Order Number:1685367
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:22
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:153749-89-4)1-boc-2-氰基哌啶
LE1685367
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:153749-89-4)tert-Butyl 2-cyanopiperidine-1-carboxylate
A3382
Purity:99%/99%
Quantity:100.0g/250.0g
Price ($):166.0/365.0
Email